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Deuterated Citalopram Internal Standards
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Compound Focus: Citalopram-dé

CAS No.: 1190003-26-9

Cat. No.: S916926

The table below summarizes various deuterated Citalopram internal standards available for research. These compounds are

typically used as tracers or internal standards for quantitative analysis by LC-MS, GC-MS, or NMR [1] [2] [3].

Compound CAS Molecular Molecular Deuterium Salt Eorm Key

Name Number  Formula Weight Atoms Applications/Notes

Citalopram-d6 1190003- C20H15D6FN20 330.43 6 Free base Used in a validated
26-9 guantitative MALDI-

MSI method [4] [1].

Citalopram-d4 1219803- C20H18D4BrFN20 409.33 4 Hydrobromide Deuterated
hydrobromide 58-3 Citalopram
hydrobromide [5]

(3].

Citalopram-d3 N/A C20H19D3CIFN20  363.87 3 Hydrochloride  Deuterium-labeled
hydrochloride Citalopram
hydrochloride salt

2].

Detailed Experimental Protocol from a Validated Study

A 2020 study provides a comprehensively validated quantitative MALDI Mass Spectrometry Imaging (MALDI-MSI)
method for mapping Citalopram levels in mouse brain tissue, using Citalopram-d6 as the internal standard [4]. The

workflow can be summarized as follows:
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Citalopram in Mouse Brain

l

Animal Dosing & Tissue Prep

,

Apply Calibration Standards

Apply Internal Standard
(Citalopram-d6)
(Apply MALDI Matrix)

(MSI Acquisition & Analysis)

Validation & Cross-check
vs. LC-MS/MS

Click to download full resolution via product page

Experimental workflow for quantitative MALDI-MSI.

Here are the key methodological details:

¢ Animal Dosing and Tissue Preparation: Male mice were administered S-citalopram oxalate (30 mg/kg) via
intraperitoneal injection and euthanized after 30 minutes. Brains were dissected, frozen, and coronally sectioned to
14 pm thickness using a cryomicrotome [4].
o Application of Calibrants and Internal Standard: The optimized protocol involved:
o Calibration Standards: A dilution series of Citalopram standards (2.5 to 20 pM) was applied to the tissue
sections.
o Internal Standard: A 5.0 uM solution of Citalopram-d6 in 50% ACN, 0.2% TFA was homogeneously applied
on top of the tissue for normalization.
o Matrix: A matrix of 2,5-dihydroxybenzoic acid (DHB) at 35 mg/mL in 50% ACN, 0.2% TFA was applied on top
of the standard and internal standard [4].
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¢ Instrumentation and Analysis: The method was successfully applied on two different types of mass analyzers:
Time-of-Flight (TOF) and Fourier Transform lon Cyclotron Resonance (FTICR) mass spectrometers [4].
 Method Validation: The protocol was fully validated according to regulatory guidelines (FDA). Parameters tested
included:
o Selectivity, Accuracy, and Precision
o Recovery, Linearity, and Sensitivity
o Reproducibility and Stability
e Cross-Validation with LC-MSIMS: The concentrations of Citalopram in brain tissue determined by MALDI-MSI
(TOF MS: 51.1 + 4.4 pmol/mg; FTICR MS: 56.9 * 6.0 pmol/mg) showed no significant difference from the results
obtained by the established LC-MS/MS reference method (55.0 + 4.9 pmol/mg) [4].

Key Considerations for Your Research

¢ Choice of Internal Standard: Citalopram-d6é has been demonstrated to be effective for quantitative imaging and
LC-MS/MS methods. Using a deuterated standard with multiple substitutions (like d6 vs. d3 or d4) can help
minimize the risk of isotopic cross-talk or back-exchange in the mass spectrometer [4] [6].

o Standard Application Order: The cited study found that the specific order of applying the calibration standards,
followed by the homogeneous application of the internal standard and then the matrix, was critical for achieving
accurate and precise quantification [4].

¢ Regulatory Compliance: If your work is for drug development, the availability of a fully validated method that
meets FDA guidelines provides a strong foundation for your own protocol validation [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]
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